Cas no 1807309-62-1 (Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate
• CAS No: 1807309-62-1
• MF: C₁₁H₉FN₂O₄
• MW: 252.198566198349
• CID: 4944913
• Update Time: 2025-06-29

Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate

• Inchi： 1S/C11H9FN2O4/c1-2-18-11(15)5-7-4-10(14(16)17)8(6-13)3-9(7)12/h3-4H,2,5H2,1H3
• InChI Key： AMKKTVATNCKPPU-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate

Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate (CAS No. 1807309-62-1): A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate (CAS No. 1807309-62-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a cyano group, a fluoro substituent, and a nitro group, which collectively contribute to its distinct chemical properties and biological activities.

The Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate molecule is derived from the benzoic acid family, with modifications that enhance its reactivity and selectivity. The presence of the cyano group at the 4-position and the fluoro atom at the 2-position introduces electronic and steric effects that are critical for modulating its interactions with biological targets. Furthermore, the nitro group at the 5-position serves as a versatile handle for further chemical derivatization, enabling the synthesis of a diverse array of analogs with tailored properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors for various therapeutic targets, particularly in oncology and inflammatory diseases. The Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate compound has been explored as a potential lead molecule in this context. Its structural features make it an attractive candidate for designing inhibitors that target enzymes involved in critical signaling pathways. For instance, studies have shown that compounds with similar structural motifs can interact with kinases and other enzymes, modulating their activity and potentially leading to therapeutic benefits.

One of the most compelling aspects of Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate is its potential to serve as a scaffold for structure-based drug design. The combination of electronic and steric effects provided by its functional groups allows for precise tuning of binding interactions with biological targets. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel drug candidates. The results of these screens have highlighted the compound's promise as a starting point for further optimization.

Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate's behavior. Molecular modeling studies have revealed insights into its binding modes and interactions with potential targets. These computational approaches have been instrumental in guiding synthetic efforts and predicting the efficacy of derivatives. By integrating experimental data with computational predictions, researchers can accelerate the development process and increase the likelihood of success in drug discovery.

The pharmaceutical industry has shown particular interest in developing treatments for diseases driven by aberrant enzyme activity. The Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate compound has been investigated as a potential inhibitor of various enzymes implicated in cancer progression and inflammation. Preclinical studies have demonstrated that derivatives of this molecule can modulate enzymatic activity, leading to reductions in pathological processes. These findings have spurred further research into optimizing its pharmacological profile.

In addition to its applications in drug discovery, Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable building block for synthesizing more complex molecules with specialized functions. Researchers have leveraged its reactivity to develop novel polymers, coatings, and crop protection agents that exhibit enhanced performance compared to traditional materials.

The synthesis of Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate presents both challenges and opportunities for chemists. While its structural complexity requires sophisticated synthetic strategies, recent advances in organic chemistry have made it more accessible than ever before. Catalytic methods and green chemistry principles have been employed to improve yield and reduce environmental impact during production. These innovations underscore the compound's importance as both a research tool and a commercial product.

The future prospects for Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate are bright, with ongoing research exploring new applications and refining its use in existing fields. As our understanding of biological systems continues to grow, so too will the demand for specialized compounds like this one. Whether used as a lead molecule in drug discovery or as a building block in materials science, Ethyl 4-cyano-2-fluoro-5-nitrophenylacetate is poised to play an important role in advancing scientific knowledge and technological innovation.